Cas no 226930-88-7 ((1-Isobutyl-1H-imidazol-5-yl)methanol)

(1-Isobutyl-1H-imidazol-5-yl)methanol is a versatile heterocyclic alcohol featuring an imidazole core substituted with an isobutyl group at the N1-position and a hydroxymethyl group at the C5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxymethyl group enables further functionalization, while the imidazole ring contributes to coordination properties, making it useful in catalysis and ligand design. The isobutyl substituent enhances lipophilicity, potentially improving bioavailability in drug discovery applications. The compound’s well-defined structure and stability under standard conditions make it a reliable building block for researchers in medicinal chemistry and materials science.
(1-Isobutyl-1H-imidazol-5-yl)methanol structure
226930-88-7 structure
Product Name:(1-Isobutyl-1H-imidazol-5-yl)methanol
CAS No:226930-88-7
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD08060034
CID:912440
PubChem ID:329775429
Update Time:2025-10-16

(1-Isobutyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Isobutyl-1H-imidazol-5-yl)methanol
    • [3-(2-methylpropyl)imidazol-4-yl]methanol
    • CHEMBRDG-BB 4016574
    • 226930-88-7
    • 5-hydroxymethyl-1-isobutylimidazole
    • BJA93088
    • SCHEMBL5654439
    • DTXSID60470583
    • AKOS006343730
    • DA-18460
    • (1-Isobutyl-1H-imidazol-5-yl)methanol, AldrichCPR
    • BS-36615
    • CS-0357090
    • QHLQRYOQMUYPSS-UHFFFAOYSA-N
    • MFCD08060034
    • MDL： MFCD08060034
    • Inchi： 1S/C8H14N2O/c1-7(2)4-10-6-9-3-8(10)5-11/h3,6-7,11H,4-5H2,1-2H3
    • InChI Key： QHLQRYOQMUYPSS-UHFFFAOYSA-N
    • SMILES： OCC1=CN=CN1CC(C)C

Computed Properties

  • Exact Mass: 154.11100
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.03140

(1-Isobutyl-1H-imidazol-5-yl)methanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

(1-Isobutyl-1H-imidazol-5-yl)methanol Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Isobutyl-1H-imidazol-5-yl)methanol Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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AB216408-1 g
(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%
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abcr
AB216408-5 g
(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%
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abcr
AB216408-10 g
(1-Isobutyl-1H-imidazol-5-yl)methanol; 95%
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abcr
AB216408-25 g
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(1-Isobutyl-1H-imidazol-5-yl)methanol Production Method

(1-Isobutyl-1H-imidazol-5-yl)methanol Related Literature

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